Cas no 1805617-45-1 (Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate
• CAS No: 1805617-45-1
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4883203
• Update Time: 2025-06-08

Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-4-3-5(7(10)11)8(12)13-6(4)9(14)15-2/h3,7H,1-2H3
• InChI Key： ZRSRIISDIXANPZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate

Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate (CAS No. 1805617-45-1): A Comprehensive Overview

Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate, identified by its CAS number 1805617-45-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of fluorine and methyl groups, contribute to its unique chemical properties and biological interactions, making it a subject of intense study in drug discovery and development.

The< strong>3-(difluoromethyl) moiety in the molecular structure of Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate is a key feature that enhances its pharmacological profile. Fluorinated compounds are widely recognized for their ability to improve metabolic stability, binding affinity, and overall bioavailability of pharmaceutical agents. The introduction of fluorine atoms into the molecular framework can lead to increased lipophilicity and resistance to enzymatic degradation, which are crucial factors in the design of effective drugs. This characteristic makes the compound a valuable scaffold for developing novel therapeutic agents with enhanced pharmacokinetic properties.

Furthermore, the 2-fluoro and 5-methyl substituents play significant roles in modulating the biological activity of Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate. The fluorine atom at the 2-position can influence the electronic properties of the pyridine ring, affecting its interaction with biological targets such as enzymes and receptors. On the other hand, the methyl group at the 5-position can enhance the steric bulk of the molecule, potentially improving its binding affinity and selectivity. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate has been investigated for its potential role in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's ability to modulate key biological pathways makes it a promising candidate for further development into a novel drug entity.

One of the most compelling aspects of Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate is its structural diversity, which allows for extensive chemical modifications. Researchers have explored various derivatives of this compound to optimize its pharmacological properties. For instance, modifications at the carboxylate group can lead to different solubility profiles and metabolic stability, while alterations at the fluorinated positions can fine-tune its interaction with biological targets. These modifications highlight the flexibility of this scaffold in designing tailored therapeutic agents.

The synthesis of Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the molecular structure often necessitates specialized synthetic methodologies due to the high reactivity and sensitivity of fluorinating agents. Despite these challenges, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in medicinal chemistry research.

The pharmacological evaluation of Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various enzymes and receptors, suggesting potential therapeutic effects in multiple disease settings. For example, preliminary data indicate that this compound may have anti-inflammatory properties by inhibiting key pro-inflammatory pathways. Additionally, its interaction with enzymes involved in cancer cell proliferation has raised hopes for its application in oncology research.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate is currently undergoing preclinical studies to assess its pharmacokinetic profile, toxicity, and potential therapeutic benefits. These studies are crucial for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option for patients.

The future prospects for Methyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-6-carboxylate are promising, given its unique structural features and potential biological activities. As research continues to uncover new applications for pyridine derivatives, this compound is likely to play an important role in the development of next-generation pharmaceuticals. The ongoing studies will provide valuable insights into its mechanism of action and therapeutic potential, paving the way for innovative treatments across various medical conditions.